(7-chloro-4-oxoquinolin-1(4H)-yl)acetic acid

• IUPAC Name: 2-(7-chloro-4-oxoquinolin-1-yl)acetic acid
• InChI: InChI=1S/C11H8ClNO3/c12-7-1-2-8-9(5-7)13(6-11(15)16)4-3-10(8)14/h1-5H,6H2,(H,15,16)
• InChI Key: IBGUUSYBWLKFFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)N(C=CC2=O)CC(=O)O
• Molecular Formula: C11H8ClNO3
• Molecular Weight: 237.64 g/mol

Description

7-Chloro-4-oxoquinolin-1(4H)-yl)acetic acid (COQA) is an important organic compound that has a wide range of uses in both scientific and industrial applications. It is a highly versatile molecule that has a wide range of properties, making it suitable for a variety of applications. COQA is a small molecule that is synthesized by the reaction of 7-chloro-4-oxoquinoline and acetic acid. The structure of COQA consists of a quinoline ring with an acetic acid group attached to the nitrogen atom of the ring.

Scientific Research Applications

(7-chloro-4-oxoquinolin-1(4H)-yl)acetic acid has a wide range of applications in scientific research. It is used as a substrate for the synthesis of a variety of organic compounds. It is also used as a reagent in the synthesis of a variety of pharmaceuticals and other organic compounds. Additionally, it is used as a catalyst in the synthesis of a variety of organic compounds. Furthermore, it is used as a reagent in the synthesis of a variety of polymers.

Mechanism Of Action

(7-chloro-4-oxoquinolin-1(4H)-yl)acetic acid is a small molecule that is able to interact with a variety of biological targets. It is known to interact with enzymes, receptors, and other proteins. The exact mechanism of action of (7-chloro-4-oxoquinolin-1(4H)-yl)acetic acid is not yet fully understood. However, it is known to interact with the active site of enzymes and other proteins, leading to changes in their activity. Additionally, it is known to interact with receptors in the cell membrane, leading to changes in the cell signaling pathways.
Biochemical and Physiological Effects
(7-chloro-4-oxoquinolin-1(4H)-yl)acetic acid has a wide range of effects on biochemical and physiological processes. It is known to inhibit the activity of enzymes such as cytochrome P450, leading to changes in the metabolism of drugs and other compounds. Additionally, it is known to inhibit the activity of certain receptors, leading to changes in the cell signaling pathways. Furthermore, it is known to affect the expression of certain genes, leading to changes in the expression of proteins.

Advantages And Limitations For Lab Experiments

(7-chloro-4-oxoquinolin-1(4H)-yl)acetic acid is a highly versatile molecule that has a wide range of properties, making it suitable for a variety of applications. It is a small molecule that is easy to synthesize and can be stored for long periods of time. Additionally, it is a relatively inexpensive molecule that is widely available. However, it is important to note that (7-chloro-4-oxoquinolin-1(4H)-yl)acetic acid is a highly reactive molecule and should be used with caution in laboratory experiments.

Future Directions

The future of (7-chloro-4-oxoquinolin-1(4H)-yl)acetic acid is very promising. There are a number of potential applications for this molecule. For example, it could be used to develop new drugs and other compounds for therapeutic use. Additionally, it could be used to develop new materials for industrial applications. Furthermore, it could be used to develop new catalysts for chemical reactions. Finally, it could be used to develop new methods for the synthesis of organic compounds.